Cas no 17272-66-1 (2,4-Pentanedione,ion(1-))

• Product Name: 2,4-Pentanedione,ion(1-)
• CAS No: 17272-66-1
• MF: C₅H₇O₂
• MW: 99.1078817844391
• CID: 143984
• PubChem ID: 5460482
• Update Time: 2025-04-19

2,4-Pentanedione,ion(1-) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,ion(1-)
• (Z)-4-oxopent-2-en-2-olate
• 2,4-Pentanedione, ion(1-), sodium (1:1)
• Acetyl acetonate
• 2,4-dioxopentan-3-ide
• potassium (2Z)-4-oxopent-2-en-2-olate
• Vanadyl acetylacetonate
• 2,4-Pentanedione, ion(1-)
• 17272-66-1
• POILWHVDKZOXJZ-ARJAWSKDSA-M
• Acetylacetonate
• CHEBI:30395

• Inchi： 1S/C5H8O2/c1-4(6)3-5(2)7/h3,6H,1-2H3/p-1/b4-3-
• InChI Key： POILWHVDKZOXJZ-ARJAWSKDSA-M
• SMILES： [O-]/C(/C)=C\C(C)=O

Computed Properties

• Exact Mass: 99.04461
• Monoisotopic Mass: 99.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2
• XLogP3: 0.9

Experimental Properties

• Density: g/cm3
• Melting Point: 284 C degrees (decomposes)
• Boiling Point: 187.6°Cat760mmHg
• Flash Point: 71.9°C
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones